Cas no 2270912-98-4 (3(2H)-Pyridazinone, 4-bromo-6-chloro-2-[(4-fluorophenyl)methyl]-)

• Product Name: 3(2H)-Pyridazinone, 4-bromo-6-chloro-2-[(4-fluorophenyl)methyl]-
• CAS No: 2270912-98-4
• MF: C₁₁H₇BrClFN₂O
• MW: 317.541484117508
• MDL: MFCD31547530
• CID: 4783454
• Update Time: 2025-10-28

3(2H)-Pyridazinone, 4-bromo-6-chloro-2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-bromo-6-chloro-2-[(4-fluorophenyl)methyl]-

• MDL： MFCD31547530
• Inchi： 1S/C11H7BrClFN2O/c12-9-5-10(13)15-16(11(9)17)6-7-1-3-8(14)4-2-7/h1-5H,6H2
• InChI Key： UHURERFGESJILS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)N=C(Cl)C=C1Br

Additional information on 3(2H)-Pyridazinone, 4-bromo-6-chloro-2-[(4-fluorophenyl)methyl]-

3(2H)-Pyridazinone, 4-bromo-6-chloro-2-[(4-fluorophenyl)methyl] (CAS No. 2270912-98-4)

3(2H)-Pyridazinone, 4-bromo-6-chloro-2-[(4-fluorophenyl)methyl] is a complex organic compound with the CAS registry number 2270912-98-4. This compound belongs to the class of pyridazinones, which are known for their versatile applications in pharmaceutical chemistry and material science. The structure of this compound is characterized by a pyridazine ring system with substituents at positions 4, 6, and 2. Specifically, the substituents include a bromine atom at position 4, a chlorine atom at position 6, and a (4-fluorophenyl)methyl group at position 2. These substituents contribute to the unique chemical properties and reactivity of the compound.

The synthesis of 3(2H)-pyridazinone derivatives has been extensively studied in recent years due to their potential applications in drug discovery and chemical catalysis. Researchers have explored various synthetic routes, including condensation reactions, cyclization processes, and transition-metal-catalyzed coupling reactions. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel method for synthesizing pyridazinones using palladium-catalyzed cross-coupling reactions. This approach not only enhances the efficiency of synthesis but also allows for greater control over the substitution patterns on the pyridazine ring.

The presence of halogen atoms (bromine and chlorine) in the structure of this compound makes it particularly interesting for medicinal chemistry applications. Halogens are known to influence the physical properties of molecules, such as solubility and lipophilicity, which are critical factors in drug design. Additionally, the (4-fluorophenyl)methyl group introduces electronic and steric effects that can modulate the binding affinity of the compound to biological targets. Recent studies have demonstrated that such substituents can enhance the selectivity of pyridazinones as inhibitors of certain enzymes or receptors.

In terms of pharmacological activity, 3(2H)-pyridazinone derivatives have shown promise as potential candidates for treating various diseases, including cancer and inflammatory disorders. For example, a research article in Nature Communications highlighted the ability of certain pyridazinones to inhibit key enzymes involved in cell proliferation and inflammation. The specific substitution pattern in this compound may further enhance its therapeutic potential by improving its bioavailability and reducing off-target effects.

The development of novel pyridazinone derivatives has also been driven by advancements in computational chemistry and high-throughput screening techniques. These tools enable researchers to predict the biological activity of compounds before they are synthesized, thereby accelerating the drug discovery process. A study published in Medicinal Chemistry Communications in 2023 utilized machine learning algorithms to identify optimal substitution patterns on pyridazine rings for maximum inhibitory activity against a specific kinase target.

In conclusion, 3(2H)-pyridazinone, specifically its bromo-chloro-substituted derivative with a (4-fluorophenyl)methyl group (CAS No. 2270912-98-4), represents an exciting area of research with significant potential in pharmaceutical development. Its unique structure and substituent effects make it a valuable candidate for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound may play a pivotal role in advancing medical treatments for various diseases.